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Compound of Interest

Compound Name: 2-(2-Methylphenyl)benzaldehyde

Cat. No.: B1586796

An In-Depth Technical Guide to the Health and Safety of 2-(2-Methylphenyl)benzaldehyde
Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical health and safety considerations
for the handling and use of 2-(2-Methylphenyl)benzaldehyde (CAS No. 13395-26-9). As a key
intermediate in various synthetic pathways, a thorough understanding of its hazard profile is
paramount for ensuring laboratory safety and regulatory compliance. This document moves
beyond standard safety data sheet (SDS) information to offer practical insights and protocols
grounded in established safety principles.

Chemical Identity and Hazard Profile

2-(2-Methylphenyl)benzaldehyde, also known as 2-o-tolylbenzaldehyde, is an aromatic
aldehyde. Its structure presents specific hazards that necessitate careful handling.

GHS Classification Summary

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear and standardized summary of the primary hazards associated with this compound.
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Hazard Class Category Hazard Statement Signal Word
o H302: Harmful if )
Acute Toxicity, Oral 4 Warning
swallowed.[1][2][3]
Skin H315: Causes skin ]
) o 2 L Warning
Corrosion/Irritation irritation.[2][3][4]
H318: Causes serious
Serious Eye eye damage.[2][3] /
y. ) 1/2A Y ge.L2ll ]_ Danger/Warning
Damage/Irritation H319: Causes serious
eye irritation.[4][5]
H317: May cause an
Skin Sensitization 1 allergic skin reaction. Warning
[2]
Specific Target Organ H335: May cause
Toxicity (Single 3 respiratory irritation.[2]  Warning
Exposure) [31[4][5][6]

Note: The classification for eye damage/irritation can vary between suppliers, ranging from

serious irritation to serious damage. It is prudent to treat the chemical as capable of causing

serious eye damage.

Risk Management and Control Hierarchy

Effective management of the risks associated with 2-(2-Methylphenyl)benzaldehyde involves

implementing a hierarchy of controls. This systematic approach prioritizes the most effective

and reliable control measures.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.kasturiaromatics.com/static/media/BENZALDEHYDE.d542b3bd0e163e547e50.pdf
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/10_389880897_2-METHYLBENZALDEHYDECASNO529-20-4MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/10_389880897_2-METHYLBENZALDEHYDECASNO529-20-4MSDS.pdf
https://aksci.com/sds/7691CE_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/10_389880897_2-METHYLBENZALDEHYDECASNO529-20-4MSDS.pdf
https://aksci.com/sds/7691CE_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Methylphenyl_methoxy_benzaldehyde
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/10_389880897_2-METHYLBENZALDEHYDECASNO529-20-4MSDS.pdf
https://aksci.com/sds/7691CE_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Methylphenyl_methoxy_benzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAH2679906&productDescription=5-FLRO-2-METHLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1586796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Elimination Personal Protective Equipment (PPE)
(Not Feasible for Research) (Gloves, Goggles, Lab Coat)
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(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Labeling)

Click to download full resolution via product page

Caption: Hierarchy of Controls, from most to least effective.

Engineering Controls: The First Line of Defense

Due to the risk of respiratory irritation from vapors or mists, all work with 2-(2-
Methylphenyl)benzaldehyde should be conducted in a well-ventilated area.[4][6][7]

* Primary Recommendation: Use a certified chemical fume hood.[8] This is the most effective

way to prevent inhalation exposure.

» Ventilation: Ensure adequate general laboratory ventilation to control fugitive emissions.[7]
Eyewash stations and safety showers must be readily accessible and in close proximity to
the workstation.[6]

Administrative Controls: Standard Operating
Procedures (SOPs)

Clear, written protocols are essential for minimizing risk.

+ Handling: Avoid contact with skin and eyes.[1][3] Do not breathe vapors or mists.[2][4][6]
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Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][6] Do not eat,
drink, or smoke in areas where the chemical is handled or stored.[1][9] Contaminated work
clothing should not be allowed out of the workplace.[2]

Storage: Store in a cool, dry, and well-ventilated place.[1] Keep containers tightly closed to
prevent the release of vapors.[2] The substance may be sensitive to air, light, and moisture;
some suppliers recommend storing under nitrogen.[1] Keep away from heat, sparks, open
flames, and other sources of ignition.[6][3]

Personal Protective Equipment (PPE): The Final Barrier

PPE is not a substitute for engineering or administrative controls but is essential for protecting

against residual or unexpected exposure.

Eye and Face Protection: Wear chemical safety goggles that meet government standards
(e.g., ANSI Z87.1, EN 166).[6][10] A face shield may be required if there is a significant
splash hazard.[10][11]

Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves (e.g., disposable nitrile gloves for
short-term protection).[11] Always inspect gloves before use and use proper removal
techniques to avoid skin contact.[3][7]

o Clothing: A lab coat or other protective clothing is mandatory to prevent skin contact.[3][11]
Ensure shoes are closed-toed.[11]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable limits, or during emergency situations, a NIOSH/MSHA or European Standard EN
149 approved respirator with an organic vapor filter may be necessary.[6] Respirator use
requires a formal program, including fit testing and medical evaluation.[11]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.
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Exposure Route Immediate First Aid Action

Wash mouth out with water.

Ingestion

Do NOT induce vomiting.
Seek Immediate
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Y @ Remove contact lenses if present and easy to do.
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N
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Caption: First Aid Workflow for Exposure Incidents.
Detailed First-Aid Protocols

 Inhalation: Remove the individual from the exposure area to fresh air immediately.[1] If
breathing is difficult, administer oxygen. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[1][6]

+ Skin Contact: Immediately remove all contaminated clothing.[2] Flush the affected skin area
with copious amounts of water for at least 15 minutes.[1][6] If skin irritation or a rash occurs,
seek medical advice.[2]

+ Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to occasionally lift the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do. Due to the risk of serious eye damage, immediate medical attention from an
ophthalmologist is crucial.[3]
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e Ingestion: Do NOT induce vomiting.[12] Rinse the mouth thoroughly with water.[1][9] Call a
poison control center or doctor immediately for treatment advice, as the substance is harmful
if swallowed.[1][2]

Accidental Release Measures

e Minor Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[1][2] Collect the material into a suitable, labeled container for disposal.[2]

e Major Spills: Evacuate the area and move upwind.[2] Wear appropriate PPE, including
respiratory protection.[7] Prevent the spill from entering drains or waterways.[1]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide
(C0O2).[9] Do not use a heavy water stream.[9]

e Hazards: The substance is combustible but not highly flammable.[2] Containers may burn
and emit corrosive fumes in a fire.[2]

Toxicological Profile: Understanding the "Why"

A deeper understanding of the toxicological data informs the necessity of the safety
precautions outlined above.

o Acute Toxicity: The primary acute risk is from ingestion, with an oral LD50 in rats reported at
500.1 mg/kg, classifying it as "Harmful if swallowed."[8] Symptoms of overexposure may
include headache, dizziness, nausea, and vomiting.[6]

e lIrritation:

o Skin: The compound is a known skin irritant, which is the scientific basis for
recommending gloves and protective clothing to prevent direct contact.[2][3]

o Eyes: It is classified as a severe eye irritant and can cause serious damage.[2][3] This
necessitates the mandatory use of safety goggles.
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o Respiratory: The potential for respiratory tract irritation is the primary reason for mandating
the use of fume hoods or adequate ventilation.[2][3][4]

e Sensitization: Some data suggests it may cause an allergic skin reaction (skin sensitization).
[2] This means that after an initial exposure, subsequent lower-level exposures could trigger
an allergic response. This reinforces the need to prevent all skin contact.

o Chronic Effects: There is limited information available regarding long-term effects such as
mutagenicity, carcinogenicity, or reproductive toxicity. Most sources state that these
properties have not been fully investigated or that the substance is not classified for these
hazards.[8]

Conclusion

2-(2-Methylphenyl)benzaldehyde is a valuable chemical intermediate with a well-defined set
of hazards. Its safe use is contingent upon a comprehensive safety strategy that prioritizes
engineering controls, is supported by clear administrative protocols, and is backstopped by the
consistent and correct use of personal protective equipment. By understanding the specific
risks of irritation, sensitization, and acute toxicity, researchers can implement the necessary
precautions to mitigate exposure and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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